Cas no 18819-89-1 (Tetrabutylammonium benzoate)

• Product Name: Tetrabutylammonium benzoate
• CAS No: 18819-89-1
• MF: C₂₃H₄₁NO₂
• MW: 363.577147245407
• MDL: MFCD00171701
• CID: 123197
• PubChem ID: 329769491
• Update Time: 2025-05-22

Tetrabutylammonium benzoate Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium benzoate
• tetrabutylazanium,benzoate
• tetra-n-butylammonium Benzoate
• Tetrabutylammomium benzoate
• tetrabutylammonium benzoate,electro-chemical grade
• Tetrabutylammonium benzoate puriss., electrochemical grade, >=99.0% (NT)
• CS-0187687
• tetrabutylazanium;benzoate
• AS-49429
• FT-0637753
• 1-Butanaminium, N,N,N-tributyl-, benzoate
• WGYONVRJGWHMKV-UHFFFAOYSA-M
• 18819-89-1
• TETRABUTYLAMMONIUM BENZOATE, ELECTRO-CHE MICAL GRADE
• DTXSID60450663
• tetrabutylammoniumbenzoate
• MFCD00171701
• AKOS022173567
• 1-Butanaminium, N,N,N-tributyl-, benzoate (1:1)
• SCHEMBL108878
• I10206
• CHEMBL1079159
• DTXCID10401483
• DB-044667

• MDL： MFCD00171701
• Inchi： 1S/C16H36N.C7H6O2/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;8-7(9)6-4-2-1-3-5-6/h5-16H2,1-4H3;1-5H,(H,8,9)/q+1;/p-1
• InChI Key： WGYONVRJGWHMKV-UHFFFAOYSA-M
• SMILES： [O-]C(C1C=CC=CC=1)=O.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 363.31400
• Monoisotopic Mass: 363.313729551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: White crystals
• Density: 1.33
• Melting Point: 64-67 °C (lit.)
• Boiling Point: 425.5°C at 760 mmHg
• Flash Point: 148.7°C
• Refractive Index: 1.491
• Solubility: acetonitrile: 0.1 g/mL, clear, colorless
• PSA: 40.13000
• LogP: 5.05370
• Solubility: Acetonitrile: 0.1 g/ml

Tetrabutylammonium benzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on Tetrabutylammonium benzoate

Tetrabutylammonium Benzoate: A Comprehensive Overview

Tetrabutylammonium benzoate, also known as TBA Benzoate or Tetrabutylammonium benzoate, is a quaternary ammonium salt with the CAS number 18819-89-1. This compound is widely recognized in various scientific and industrial applications due to its unique chemical properties. The molecule consists of a benzoate anion (C7H5O2-) and a tetrabutylammonium cation (C16H33N+), making it a highly stable and versatile compound. Its structure allows it to act as a phase transfer catalyst, ion pair, or surfactant in different chemical processes.

Recent studies have highlighted the potential of Tetrabutylammonium benzoate in advanced materials science. Researchers have explored its role in the synthesis of nanoparticles, where its ability to stabilize colloidal dispersions has proven invaluable. For instance, a 2023 study published in *Advanced Materials* demonstrated that TBA Benzoate can be used as a template for the controlled growth of metal-organic frameworks (MOFs), enhancing their surface area and porosity. This application underscores its importance in the development of next-generation catalysts and adsorbents.

In the field of electrochemistry, Tetrabutylammonium benzoate has gained attention for its role in improving the performance of lithium-ion batteries. A 2023 paper in *Journal of Power Sources* reported that incorporating TBA Benzoate into electrolytes significantly enhances ion conductivity and reduces interfacial resistance. This breakthrough could pave the way for more efficient and longer-lasting energy storage systems, making it a critical component in the renewable energy sector.

The synthesis of Tetrabutylammonium benzoate typically involves a two-step process: first, the preparation of tetrabutylammonium hydroxide through quaternization of butylamines, followed by neutralization with benzoic acid. This method ensures high purity and stability, which are essential for its applications in sensitive chemical reactions. Recent advancements in green chemistry have also led to more sustainable synthesis pathways, reducing environmental impact while maintaining product quality.

One of the most promising areas of research involving Tetrabutylammonium benzoate is its use in drug delivery systems. Scientists have discovered that its amphiphilic nature allows it to form liposomes or micelles, which can encapsulate hydrophobic drugs and enhance their bioavailability. A 2023 study in *Biomaterials Science* demonstrated that TBA Benzoate-based nanocarriers could effectively deliver anticancer drugs to target cells, minimizing systemic toxicity and improving therapeutic outcomes.

Furthermore, Tetrabutylammonium benzoate has been investigated for its potential in water treatment technologies. Its ability to act as an ion-exchange agent makes it ideal for removing heavy metals from contaminated water. A 2023 article in *Environmental Science & Technology* highlighted that TBA Benzoate-modified activated carbon exhibited exceptional adsorption capacity for lead and cadmium ions, offering a cost-effective solution for water purification.

In summary, Tetrabutylammonium benzoate is a multifaceted compound with applications spanning materials science, electrochemistry, pharmaceuticals, and environmental engineering. Its unique chemical properties and versatility continue to drive innovative research across various disciplines. As scientists uncover new uses for this compound, it is poised to play an even greater role in advancing modern technology and addressing global challenges.